2-(Ethylsulfonyl)-4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidine

• IUPAC Name: 2-ethylsulfonyl-4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidine
• InChI: InChI=1S/C13H10F4N2O2S/c1-2-22(20,21)12-18-10(7-11(19-12)13(15,16)17)8-3-5-9(14)6-4-8/h3-7H,2H2,1H3
• InChI Key: XAWXHKRISVXHLV-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=NC(=CC(=N1)C(F)(F)F)C2=CC=C(C=C2)F
• Molecular Formula: C13H10F4N2O2S
• DSSTOX Substance ID: DTXSID301164484
• Molecular Weight: 334.29 g/mol
• CAS RN: 832737-56-1

Description

2-(Ethylsulfonyl)-4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidine, commonly known as EFTP, is a pyrimidine-based compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique chemical structure, which makes it a promising candidate for use in drug development, material science, and other related fields. In

Mechanism of Action

The mechanism of action of EFTP is not yet fully understood. However, studies have shown that EFTP inhibits the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. EFTP has also been found to inhibit the replication of viruses by interfering with the viral life cycle.
Biochemical and Physiological Effects
EFTP has been found to have several biochemical and physiological effects. Studies have shown that EFTP can induce oxidative stress, leading to the activation of various signaling pathways. EFTP has also been found to inhibit the activity of various enzymes, including tyrosine kinases and proteases. Additionally, EFTP has been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of EFTP is its unique chemical structure, which makes it a promising candidate for use in drug development and material science. EFTP has also been found to have high purity, making it suitable for use in various lab experiments. However, one of the limitations of EFTP is its potential toxicity, which needs to be carefully monitored during lab experiments.

Future Directions

There are several future directions for the research and development of EFTP. One of the main directions is the exploration of its potential applications in drug development. EFTP has shown promising anticancer and antiviral properties, making it a potential candidate for the development of new drugs. Another direction is the exploration of its potential applications in material science. EFTP's unique chemical structure makes it a promising candidate for the development of new materials with unique properties. Additionally, further studies are needed to fully understand the mechanism of action of EFTP and its potential applications in various fields of scientific research.
Conclusion
In conclusion, EFTP is a promising compound with potential applications in various fields of scientific research. Its unique chemical structure, high purity, and promising anticancer and antiviral properties make it a potential candidate for the development of new drugs. Further studies are needed to fully understand the mechanism of action of EFTP and its potential applications in material science and other related fields.

Scientific Research Applications

EFTP has been found to have potential applications in various fields of scientific research. One of the most significant applications of EFTP is in drug development. Studies have shown that EFTP has promising anticancer properties and can be used as a potential chemotherapeutic agent. EFTP has also been found to have antiviral properties, making it a potential candidate for the development of antiviral drugs.